Cas no 1330756-29-0 (1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

• Product Name: 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• CAS No: 1330756-29-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD19982746
• CID: 4588653
• Update Time: 2025-10-31

1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 1-methyl-6-oxopyrimidine-5-carbonitrile
• SB57462
• 5-pyrimidinecarbonitrile, 1,6-dihydro-1-methyl-6-oxo-

• MDL： MFCD19982746
• Inchi： 1S/C6H5N3O/c1-9-4-8-3-5(2-7)6(9)10/h3-4H,1H3
• InChI Key： AFEBWVKEOTYSTN-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 268
• XLogP3: -0.6
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

Introduction to 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS No. 1330756-29-0)

1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, identified by its CAS number 1330756-29-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and applications in drug development. The structural features of this molecule, particularly its nitrile and methyl-substituted pyrimidine ring system, make it a valuable intermediate in synthesizing various pharmacologically active agents.

The compound’s chemical structure consists of a six-membered ring containing nitrogen atoms, with functional groups such as a nitrile group at the 5-position and an oxo group at the 6-position. Additionally, a methyl group is attached at the 1-position of the ring. This specific arrangement of substituents contributes to its unique reactivity and potential biological interactions. The nitrile group, for instance, is known to participate in various chemical transformations, including hydrolysis and nucleophilic addition reactions, which are often exploited in synthetic chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy in treating a variety of diseases. Research has highlighted the potential of 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile as a precursor in the synthesis of novel therapeutic agents. Its ability to serve as a building block for more complex molecules has made it a focal point in medicinal chemistry studies. Specifically, studies have explored its role in developing inhibitors for enzymes involved in cancer metabolism and inflammatory pathways.

One of the most compelling aspects of this compound is its versatility in drug design. The pyrimidine core is a fundamental scaffold in many drugs used to treat conditions such as infections, autoimmune disorders, and neoplasms. By modifying the substituents on the pyrimidine ring, chemists can fine-tune the pharmacological properties of the resulting compounds. For example, modifications at the 5-position can influence binding affinity to biological targets, while changes at other positions can affect metabolic stability and bioavailability.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile interacts with biological systems. Molecular modeling studies have revealed that this compound can engage with specific protein targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives with improved therapeutic profiles. Additionally, virtual screening techniques have been employed to identify new analogs with enhanced activity against disease-causing pathogens.

The synthesis of 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and cyanoacetic acid derivatives. The choice of reagents and catalysts can significantly impact yield and purity, making process optimization a critical aspect of its production. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and energy consumption.

In clinical research, 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has been investigated for its potential role in modulating immune responses. Preclinical studies suggest that derivatives of this compound may exhibit immunomodulatory effects by influencing cytokine production and T-cell activation. These findings are particularly relevant given the increasing importance of immunotherapy in treating cancers and chronic inflammatory diseases. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The pharmaceutical industry has taken note of these promising findings, leading to several ongoing clinical trials exploring derivatives of 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile for various indications. These trials aim to validate preclinical data and assess safety and efficacy in human subjects. The results from these studies could pave the way for new treatment options targeting unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory discoveries into viable therapeutics.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for producing 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile on an industrial scale. Quality control measures must be implemented at every stage of production to guarantee consistency and purity. Regulatory agencies such as the FDA and EMA provide guidelines for drug development that emphasize safety, efficacy, and manufacturing standards. Adherence to these regulations ensures that patients receive high-quality medications derived from well-characterized starting materials.

The future prospects for 1-Methyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile are bright given its multifaceted applications in drug discovery and development. Continued research into its chemical properties and biological activities will likely uncover new opportunities for therapeutic intervention. Innovations in synthetic methodologies will further enhance access to this valuable intermediate for medicinal chemists worldwide. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly important role in developing next-generation treatments.